5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8

• IUPAC Name: 5-chloro-3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-1,2-benzothiazole
• InChI: InChI=1S/C11H12ClN3S/c12-8-1-2-10-9(7-8)11(14-16-10)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2/i3D2,4D2,5D2,6D2
• InChI Key: JKDFFXCLXIRDAK-SQUIKQQTSA-N
• Canonical SMILES: C1CN(CCN1)C2=NSC3=C2C=C(C=C3)Cl
• Isomeric SMILES: [2H]C1(C(N(C(C(N1)([2H])[2H])([2H])[2H])C2=NSC3=C2C=C(C=C3)Cl)([2H])[2H])[2H]
• Molecular Formula: C11H12ClN3S
• Molecular Weight: 261.80 g/mol

Description

5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8 is a labelled analogue of 5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole, which is an antifungal drug used to treat fungal infections. It has a molecular formula of C11H4D8ClN3S and a molecular weight of 261.80. The IUPAC name for this compound is 5-chloro-3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-1,2-benzothiazole.

Molecular Structure Analysis

The molecular structure of 5-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole-d8 includes a benzothiazole ring substituted with a chlorine atom and a piperazine ring. The Canonical SMILES representation is C1CN(CCN1)C2=NSC3=C2C=C(C=C3)Cl.

Scientific Research Applications

Mycobacterium Tuberculosis Inhibition

A study by Reddy et al. (2014) focused on the synthesis of benzofuran and benzo[d]isothiazole derivatives, including compounds similar to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, for inhibiting Mycobacterium tuberculosis DNA gyrase B, showing potential as antitubercular agents without cytotoxicity in eukaryotic cells at significant concentrations (Reddy et al., 2014).

Antimicrobial Activity

Temiz‐Arpacı et al. (2005) synthesized benzoxazole derivatives, structurally related to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, which exhibited broad-spectrum antimicrobial activity against various strains of bacteria and yeasts, showing their potential as antimicrobial agents (Temiz‐Arpacı et al., 2005).

Antipsychotic Agent Development

Howard et al. (1994) described the synthesis of CP-88,059, a compound with a similar structure, as a potent atypical antipsychotic agent with reduced extrapyramidal side effects, indicating its potential in schizophrenia treatment (Howard et al., 1994).

Antimicrobial Agent Synthesis

Bektaş et al. (2010) reported the synthesis of triazole derivatives, related in structure to 5-Chloro-3-(piperazin-1-yl)benzo[d]isothiazole, demonstrating significant antimicrobial activities, suggesting their use in developing new antimicrobial agents (Bektaş et al., 2010).

Antifungal and Anti-Inflammatory Activities

Al-Omar et al. (2010) synthesized novel triazoles linked to benzisothiazoles, showing potent antifungal and moderate anti-inflammatory activities, indicating their therapeutic potential in treating fungal infections and inflammation (Al-Omar et al., 2010).